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Compound of Interest

Compound Name:
(6-Bromo-5-methoxypyridin-2-

yl)methanol

Cat. No.: B183504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

(6-bromo-5-methoxypyridin-2-yl)methanol (CAS No. 905562-91-6). The information herein is

intended to support laboratory research and drug development activities by ensuring the safe

use of this compound.

Chemical and Physical Properties
(6-Bromo-5-methoxypyridin-2-yl)methanol is a halogenated pyridine derivative. A summary

of its key physical and chemical properties is provided below.

Property Value

CAS Number 905562-91-6

Molecular Formula C₇H₈BrNO₂

Molecular Weight 218.05 g/mol

Boiling Point 325.8 ± 37.0 °C (Predicted)

Density 1.595 ± 0.06 g/cm³ (Predicted)
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Hazard Identification and Safety Precautions
(6-Bromo-5-methoxypyridin-2-yl)methanol is classified as a hazardous substance. The

following tables summarize its hazard statements and recommended precautionary measures.

Hazard Classification
Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

Precautionary Statements
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/eye protection/face

protection.

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.
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P501
Dispose of contents/container to an approved

waste disposal plant.

First-Aid Measures
In the event of exposure to (6-Bromo-5-methoxypyridin-2-yl)methanol, the following first-aid

measures should be taken immediately.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact

Immediately wash off with soap and plenty of

water. Take off contaminated clothing and

shoes. Consult a physician.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Consult a

physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Handling, Storage, and Disposal
Proper handling, storage, and disposal of (6-Bromo-5-methoxypyridin-2-yl)methanol are

crucial for maintaining a safe laboratory environment.

Handling and Storage
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Aspect Recommendation

Handling

Avoid contact with skin, eyes, and clothing.

Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.

Storage

Keep container tightly closed in a dry and well-

ventilated place. Store in a cool place.

Recommended storage temperature: 2 - 8°C.

Accidental Release Measures
In case of a spill, follow these procedures:

Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

Disposal
Dispose of this chemical in accordance with federal, state, and local environmental regulations.

Contact a licensed professional waste disposal service to dispose of this material.

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling (6-Bromo-5-methoxypyridin-2-yl)methanol.
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Protection Type Equipment Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166. Use equipment for eye protection tested

and approved under appropriate government

standards such as NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands. The

selected protective gloves have to satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374 derived from it.

Body Protection

Complete suit protecting against chemicals. The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.

Respiratory Protection

For nuisance exposures use type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher level protection use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges. Use respirators and components

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).

Experimental Protocols
While a specific, peer-reviewed synthesis protocol for (6-bromo-5-methoxypyridin-2-
yl)methanol is not readily available in the searched literature, a general procedure for the
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synthesis of a structurally similar compound, (2-Nitrophenyl)-(5-bromo-2-methoxypyridin-4-

yl)methanol, can be adapted. This provides a foundational methodology for researchers.

General Synthesis of a Substituted Pyridine Methanol
Derivative
Disclaimer: This is a generalized protocol based on the synthesis of a similar compound and

should be adapted and optimized by qualified personnel. All steps should be performed in a

well-ventilated fume hood with appropriate personal protective equipment.

Materials:

5-Bromo-2-methoxypyridine (or a suitable starting pyridine derivative)

An appropriate aldehyde (e.g., 2-nitrobenzaldehyde)

n-Butyllithium (n-BuLi) in hexanes

Diisopropylamine

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate or sodium sulfate

Solvents for chromatography (e.g., ethyl acetate, petroleum ether)

Silica gel for column chromatography

Procedure:

Preparation of Lithium Diisopropylamide (LDA): In a flame-dried, round-bottom flask

equipped with a magnetic stir bar and under a nitrogen atmosphere, dissolve

diisopropylamine in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

To this stirred solution, add n-butyllithium dropwise, maintaining the temperature below -70

°C. Stir the resulting mixture at this temperature for 30 minutes.
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Lithiation of the Pyridine Ring: To the freshly prepared LDA solution, add a solution of the

starting bromo-methoxy-pyridine in anhydrous THF dropwise, ensuring the internal

temperature remains below -70 °C. Stir the reaction mixture at this temperature for 1-2 hours

to allow for complete lithiation.

Reaction with Aldehyde: Add a solution of the aldehyde in anhydrous THF dropwise to the

reaction mixture, again maintaining a temperature below -70 °C.

Reaction Monitoring and Quenching: Stir the reaction mixture at -70 °C to -60 °C for several

hours. The reaction progress can be monitored by thin-layer chromatography (TLC). Once

the reaction is complete, quench the reaction by the slow, dropwise addition of a saturated

aqueous ammonium chloride solution.

Workup: Allow the mixture to warm to room temperature. Separate the organic layer. Wash

the organic layer with water and then with brine. Dry the organic layer over anhydrous

magnesium sulfate or sodium sulfate.

Purification: Filter off the drying agent and concentrate the organic phase under reduced

pressure. The crude product can be purified by column chromatography on silica gel using

an appropriate solvent system (e.g., a gradient of ethyl acetate in petroleum ether).

Characterization: Characterize the final product by appropriate analytical methods, such as

NMR spectroscopy (¹H and ¹³C), mass spectrometry, and IR spectroscopy.

Visualizations
Experimental Workflow
The following diagram illustrates a general workflow for the synthesis of a substituted pyridine

methanol derivative, as described in the experimental protocol section.
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Caption: General workflow for the synthesis of a substituted pyridine methanol derivative.

Safe Handling Workflow
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This diagram outlines the essential steps for the safe handling of (6-Bromo-5-
methoxypyridin-2-yl)methanol in a laboratory setting.

Pre-Handling

Handling

Post-Handling Emergency Procedures
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Don appropriate PPE
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Perform experimental
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Spill Response Exposure Response
(First-Aid)

Store in a cool, dry,
well-ventilated area

Decontaminate work area
and equipment

Properly remove and
dispose of PPE
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Caption: Safe handling workflow for (6-Bromo-5-methoxypyridin-2-yl)methanol.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling of (6-Bromo-5-
methoxypyridin-2-yl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183504#safety-and-handling-of-6-bromo-5-
methoxypyridin-2-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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